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Compound of Interest

Compound Name: 1-Pentadecanol

Cat. No.: B10829556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 1-pentadecanol. The information is intended for professionals in research and

drug development who may handle this long-chain fatty alcohol. This document summarizes

key safety data, outlines experimental protocols for toxicity testing, and provides clear,

actionable guidance for safe laboratory practices.

Chemical and Physical Properties
1-Pentadecanol is a saturated long-chain fatty alcohol. At room temperature, it exists as a

white, flaky solid.[1] It is used as an ingredient in industrial chemicals, lubricating oils, and

consumer products like lotions and creams.[1]
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Property Value

Chemical Formula C₁₅H₃₂O

Molecular Weight 228.41 g/mol [2]

CAS Number 629-76-5[3]

Appearance White solid[4]

Melting Point 41-44 °C (106-111 °F)[3]

Boiling Point 269-271 °C (516-520 °F)[3]

Flash Point 112 °C (234 °F) - closed cup[3]

Water Solubility Insoluble[5]

Density 0.842 kg/L at 40 °C[1]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 1-pentadecanol is classified with the following hazards:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.

Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life.

Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long lasting

effects.

Some safety data sheets may also indicate potential for skin and eye irritation.[3] Long-chain

primary alcohols like 1-pentadecanol generally exhibit low oral, skin, and respiratory toxicity.[3]

However, prolonged contact with the undiluted substance can lead to defatting of the skin.[3]

Toxicological Data
Specific quantitative toxicological data for 1-pentadecanol is limited. Much of the assessment

of its toxicity is based on data from structurally similar long-chain alcohols through a process

called "read-across."[6] Generally, long-chain alcohols (C12-C16) are considered to be mild

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Pentadecanol
https://en.wikipedia.org/wiki/1-Pentadecanol
https://www.thegoodscentscompany.com/data/rw1156041.html
https://en.wikipedia.org/wiki/1-Pentadecanol
https://en.wikipedia.org/wiki/1-Pentadecanol
https://en.wikipedia.org/wiki/1-Pentadecanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0187491.htm
https://www.goldenagri.com.sg/fatty-alcohols-101-their-uses-and-benefits-in-everyday-products/
https://www.benchchem.com/product/b10829556?utm_src=pdf-body
https://en.wikipedia.org/wiki/1-Pentadecanol
https://www.benchchem.com/product/b10829556?utm_src=pdf-body
https://en.wikipedia.org/wiki/1-Pentadecanol
https://en.wikipedia.org/wiki/1-Pentadecanol
https://www.benchchem.com/product/b10829556?utm_src=pdf-body
https://ehp.niehs.nih.gov/1409342
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


skin irritants, and their potential for eye irritation is minimal.[7] They are not considered to be

skin sensitizers.[7]

Endpoint Species Result Classification

Acute Oral Toxicity Not available Data not available Category 4 (GHS)

Acute Dermal Toxicity Not available Data not available Not classified

Acute Inhalation

Toxicity
Not available Data not available Not classified

Skin

Irritation/Corrosion
Not available

Considered a mild

irritant (read-across)
Not classified

Eye

Irritation/Corrosion
Not available

Minimal irritation

potential (read-across)
Not classified

Ecotoxicity

(Reproduction)
Daphnia magna

21-day EC₁₀ = 0.012

mg/L[8]
Aquatic Chronic 1

Experimental Protocols for Safety Assessment
The safety assessment of chemicals like 1-pentadecanol typically follows standardized

guidelines from organizations such as the Organisation for Economic Co-operation and

Development (OECD).

Acute Oral Toxicity (Based on OECD Guideline 423:
Acute Toxic Class Method)
This method is a stepwise procedure using a minimum number of animals to classify a

substance based on its acute oral toxicity.

Methodology:

Animal Selection: Healthy, young adult rats of a single sex (usually females) are used.

Dosing: The test substance is administered orally in a stepwise procedure with fixed doses

(e.g., 5, 50, 300, 2000 mg/kg). Each step uses three animals.
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Observation: The animals are observed for mortality and clinical signs of toxicity for up to 14

days.

Endpoint: The absence or presence of compound-related mortality at a given step

determines the next step (e.g., dosing at a higher or lower level, or stopping the test). The

results are used to classify the substance according to GHS categories.

OECD 423: Acute Oral Toxicity Protocol

Start Protocol Select healthy, young adult rats (single sex) Administer single oral dose (fixed levels) to 3 animals
Observe for mortality and clinical signs for 14 days Compound-related mortality?

Determine next step: higher/lower dose or stop testYes/No

Continue testing

Classify substance based on results End Protocol

OECD 404: Dermal Irritation Protocol

Start Protocol Prepare shaved skin of albino rabbit Apply 0.5g of substance to 6 cm² area and patch 4-hour exposure period Remove patch and clean area Observe for erythema and edema at 1, 24, 48, 72 hours (up to 14 days) Score skin reactions End Protocol
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Accidental Release (Spill) Response

Spill Occurs

Evacuate personnel to a safe area

Ensure adequate ventilation

Wear appropriate PPE

Contain the spill to prevent further spread

Sweep up solid material and place in a suitable container

Clean the spill area

Dispose of waste in accordance with regulations

Report the incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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